Cas no 2680661-38-3 (benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate)

• Product Name: benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate
• CAS No: 2680661-38-3
• MF: C₁₅H₁₄N₂O₃S
• MW: 302.348262310028
• CID: 6158709
• PubChem ID: 165921366
• Update Time: 2025-08-04

benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate
• 2680661-38-3
• EN300-28290745

• Inchi： 1S/C15H14N2O3S/c1-2-19-13-10-21-14(12(13)8-16)17-15(18)20-9-11-6-4-3-5-7-11/h3-7,10H,2,9H2,1H3,(H,17,18)
• InChI Key： CHMRPFZDBCZZJK-UHFFFAOYSA-N
• SMILES： S1C=C(C(C#N)=C1NC(=O)OCC1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 302.07251349g/mol
• Monoisotopic Mass: 302.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 99.6Ų

Additional information on benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate

Research Brief on Benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate (CAS: 2680661-38-3)

Benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate (CAS: 2680661-38-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thiophene-based structure, has been explored for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of interest for researchers in medicinal chemistry and related disciplines.

The synthesis of benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate involves multi-step organic reactions, with a focus on achieving high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient production of this compound, which is critical for its further evaluation in biological assays. The compound's structural features, including the cyano and ethoxy groups, contribute to its reactivity and potential interactions with biological targets, making it a promising candidate for further investigation.

In terms of biological activity, preliminary studies have indicated that benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate exhibits moderate inhibitory effects on certain enzymatic pathways. These findings suggest its potential utility as a lead compound in the development of novel therapeutic agents. Researchers have also explored its mechanism of action, with a particular focus on its interaction with specific protein targets. The compound's ability to modulate these targets could pave the way for new treatments for diseases such as cancer, inflammation, and infectious diseases.

Recent publications have highlighted the compound's role in medicinal chemistry, with several research groups investigating its derivatives for enhanced bioactivity and reduced toxicity. Structure-activity relationship (SAR) studies have been conducted to optimize the compound's pharmacological properties, leading to the identification of more potent analogs. These efforts underscore the importance of benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate as a scaffold for drug design and its potential to contribute to the development of next-generation therapeutics.

In conclusion, benzyl N-(3-cyano-4-ethoxythiophen-2-yl)carbamate (CAS: 2680661-38-3) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural attributes, combined with its demonstrated biological activity, make it a valuable compound for further exploration. Ongoing studies are expected to provide deeper insights into its therapeutic potential and pave the way for its application in clinical settings. Researchers are encouraged to continue investigating this compound and its derivatives to unlock their full potential in addressing unmet medical needs.